![molecular formula C10H19NOS B1472383 (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol CAS No. 1556174-20-9](/img/structure/B1472383.png)
(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol
Overview
Description
(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol, also known as THPPM, is a novel small molecule that has been studied for its potential applications in various areas of science and technology. THPPM has been studied for its potential use as a synthetic intermediate, as a chemical reagent, and as a potential drug for treating a variety of diseases.
Scientific Research Applications
(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol has been studied for its potential applications in a variety of fields. For example, it has been studied for its potential use as a synthetic intermediate for the synthesis of other compounds. It has also been studied for its potential use as a chemical reagent for the synthesis of other compounds, as well as for its potential use as a drug for treating a variety of diseases.
Mechanism of Action
The mechanism of action of (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol is not yet fully understood. However, it is believed to act as a modulator of certain cellular processes, such as gene expression, protein synthesis, and cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully investigated. However, in vitro studies have shown that this compound has the potential to modulate the activity of certain enzymes, such as cytochrome P450 enzymes. Additionally, it has been shown to modulate the activity of certain proteins involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol has several advantages for lab experiments. First, it is relatively easy to synthesize and can be obtained in high purity. Second, it is relatively stable and can be stored for long periods of time without significant loss of activity. Additionally, it is relatively non-toxic and has low toxicity in animals.
However, there are also some limitations for using this compound in lab experiments. First, it is relatively expensive, making it difficult to use in large-scale experiments. Second, it is relatively unstable in the presence of light and oxygen, making it difficult to use in long-term experiments. Finally, it is not widely available, making it difficult to obtain in certain areas.
Future Directions
Given its potential applications in various areas of science and technology, there are several potential future directions for (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol research. For example, further research could be conducted to better understand its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research could be conducted to explore its potential use as a drug for treating a variety of diseases. Finally, further research could be conducted to explore its potential use as a synthetic intermediate for the synthesis of other compounds.
Properties
IUPAC Name |
[1-(thiolan-3-yl)piperidin-3-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NOS/c12-7-9-2-1-4-11(6-9)10-3-5-13-8-10/h9-10,12H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPLWOQGQRTZKNC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCSC2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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